4-(Pyrrolidine-1-sulfonyl)-thiophene-2-carboxylic acid

• IUPAC Name: 4-pyrrolidin-1-ylsulfonylthiophene-2-carboxylic acid
• InChI: InChI=1S/C9H11NO4S2/c11-9(12)8-5-7(6-15-8)16(13,14)10-3-1-2-4-10/h5-6H,1-4H2,(H,11,12)
• InChI Key: URMZBSZJPVHQGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C9H11NO4S2
• Molecular Weight: 261.3 g/mol

Description

The compound “4-(Pyrrolidine-1-sulfonyl)-thiophene-2-carboxylic acid” is likely a sulfur-containing heterocyclic compound due to the presence of a thiophene ring. It also contains a carboxylic acid group and a pyrrolidine ring, which is a five-membered ring containing nitrogen.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving heterocyclic compounds. Pyrrolidine derivatives, for example, can be synthesized through various methods including cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of the thiophene ring, the pyrrolidine ring, and the carboxylic acid group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the electron-rich thiophene ring and the carboxylic acid group. The pyrrolidine ring may also participate in reactions, particularly if it is protonated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxylic acid group could result in the compound being acidic. The compound may also exhibit polarity due to the presence of sulfur and nitrogen atoms.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrrolidine derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research could involve studying the synthesis and properties of this compound in more detail. This could include investigating its potential uses in various fields such as medicinal chemistry.